Cas no 1713463-19-4 (3-(4-Fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene)

• Product Name: 3-(4-Fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene
• CAS No: 1713463-19-4
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• CID: 5747219
• PubChem ID: 97620446
• Update Time: 2025-06-10

3-(4-Fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-phenyl)-1-oxa-2,4,8-triaza-spiro[4.5]dec-2-ene
• 1713463-19-4
• 3-(4-Fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene

• Inchi： 1S/C12H14FN3O/c13-10-3-1-9(2-4-10)11-15-12(17-16-11)5-7-14-8-6-12/h1-4,14H,5-8H2,(H,15,16)
• InChI Key： SKJWBQIEGAYLQR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1NOC2(CCNCC2)N=1

Computed Properties

• Exact Mass: 235.11209024g/mol
• Monoisotopic Mass: 235.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.6Ų

Additional information on 3-(4-Fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene

Introduction to 3-(4-Fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene (CAS No. 1713463-19-4)

3-(4-Fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and potential biological activities. The compound belongs to the class of triazaspiro compounds, which are known for their versatile applications in drug discovery and material science. The presence of a fluorine substituent at the para position of the phenyl ring introduces additional electronic and steric effects, making this molecule an intriguing candidate for further investigation.

The molecular structure of 3-(4-fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene consists of a spirocyclic core formed by the fusion of a triazole ring with an oxygenated decene backbone. This arrangement imparts rigidity to the molecule while allowing for conformational flexibility, which is often crucial for binding to biological targets. The spiro[4.5]decane moiety is particularly noteworthy as it provides a scaffold that can interact with proteins in multiple ways, including hydrophobic and hydrogen bonding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction of such complex molecules with biological targets. Studies using molecular docking simulations have suggested that 3-(4-fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluorine atom at the 4-position of the phenyl ring is particularly important, as it can modulate the electronic properties of the molecule and enhance its binding affinity.

In vitro experiments have begun to explore the potential pharmacological properties of this compound. Initial studies indicate that it may possess anti-inflammatory effects by interacting with cyclooxygenase (COX) enzymes or other inflammatory mediators. Additionally, the spirocyclic structure suggests that it could interfere with bacterial biofilm formation or viral replication mechanisms, although further research is needed to confirm these hypotheses.

The synthesis of 3-(4-fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. Recent reports have highlighted novel catalytic methods that can streamline the synthesis of triazaspiro compounds, potentially reducing the time and cost associated with their production.

One particularly innovative approach involves transition metal-catalyzed reactions that can construct the spirocyclic core in a single step. For example, palladium-catalyzed coupling reactions have been successfully employed to form the spiro bond between the triazole and decene moieties. These methods not only improve efficiency but also allow for greater functional group tolerance, enabling access to a wider range of derivatives.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic rings are frequently incorporated into drugs due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In 3-(4-fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene, the fluorine atom at the 4-position of the phenyl ring is strategically positioned to interact with biological targets while maintaining electronic balance within the molecule.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(4-fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene are poised to play a significant role in drug development pipelines. The combination of structural complexity and functional diversity makes this molecule a valuable asset for medicinal chemists seeking novel pharmacophores for future generations of therapeutics.

The future direction of research on this compound may include exploring its potential as a lead molecule for drug discovery programs targeting neurological disorders or cancer. The spirocyclic framework offers opportunities for designing molecules with enhanced blood-brain barrier penetration or specific cytotoxicity profiles against tumor cells. Additionally, green chemistry approaches could be employed to develop more sustainable synthetic routes for this compound and its derivatives.

In conclusion,3-(4-fluorophenyl)-1-oxa-2,4,8-triazaspiro[4.5]dec-2-ene (CAS No. 1713463-19-4) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique spirocyclic architecture combined with strategic functionalization makes it an attractive candidate for further pharmacological investigation.